BENGHE Foundational & Exploratory

Check Availability & Pricing

An Inquiry into the Function of "XPW1" in
Cellular Processes

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: XPW1

Cat. No.: B15583299

Initial investigation for a protein designated "XPW1" has yielded no conclusive findings within
established biological databases and the broader scientific literature. This suggests that
"XPW1" may be a typographical error, a provisional or internal designation not yet publicly
cataloged, or a newly discovered protein not yet described in published research.

A comprehensive search of prominent protein and gene databases, as well as scholarly
articles, did not retrieve any information corresponding to a protein with the specific identifier
"XPW1". The search included queries for its potential function, involvement in cellular
processes, and associated signaling pathways.

It is common in biomedical research for proteins to have multiple synonyms or for provisional
names to be used during the course of a study before a standardized name is adopted.
However, no such alternatives for "XPW1" could be identified.

It is possible the intended protein of interest is one with a similar nomenclature. For instance,
extensive research exists for proteins such as:

o XPR1 (Xenotropic and Polytropic Retrovirus Receptor 1): This protein is a phosphate
transporter crucial for maintaining phosphate homeostasis.[1][2][3] Dysregulation of XPR1
has been linked to conditions such as primary familial brain calcification.[1][3]

o XBP1 (X-Box Binding Protein 1): A key transcription factor in the unfolded protein response
(UPR), a cellular stress response pathway.[4][5][6] XBP1 plays a critical role in the
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functioning of secretory cells and is implicated in various diseases, including metabolic
disorders and cancer.[4][5]

Given the detailed requirements of the original request for an in-depth technical guide,
including quantitative data, experimental protocols, and signaling pathway diagrams, it is
imperative to have the correct protein identifier.

Recommendation:

We advise the user to verify the protein name "XPW1" for accuracy. If "XPW1" is indeed a
novel or internally designated protein, access to proprietary or unpublished data would be
necessary to fulfill this request. If the intended protein is different, providing the correct name
will allow for a thorough and accurate compilation of the required technical guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Structure and function of human XPR1 in phosphate export - PubMed
[pubmed.ncbi.nim.nih.gov]

o 2. XPR1 protein expression summary - The Human Protein Atlas [proteinatlas.org]

» 3. Analysis of gene expression and functional characterization of XPR1: a pathogenic gene
for primary familial brain calcification - PubMed [pubmed.ncbi.nlm.nih.gov]

¢ 4. Roles of XBP1s in Transcriptional Regulation of Target Genes - PMC
[pmc.ncbi.nlm.nih.gov]

e 5. X-box binding protein 1 (XBP1) function in diseases - PubMed [pubmed.ncbi.nim.nih.gov]

e 6. Intricately Regulated: A Cellular Toolbox for Fine-Tuning XBP1 Expression and Activity -
PMC [pmc.ncbi.nim.nih.gov]

« To cite this document: BenchChem. [An Inquiry into the Function of "XPW1" in Cellular
Processes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15583299#xpw1-function-in-cellular-processes]

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC8301375/
https://pubmed.ncbi.nlm.nih.gov/33325615/
https://www.benchchem.com/product/b15583299?utm_src=pdf-body
https://www.benchchem.com/product/b15583299?utm_src=pdf-body
https://www.benchchem.com/product/b15583299?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/40140662/
https://pubmed.ncbi.nlm.nih.gov/40140662/
https://www.proteinatlas.org/ENSG00000143324-XPR1
https://pubmed.ncbi.nlm.nih.gov/28766044/
https://pubmed.ncbi.nlm.nih.gov/28766044/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8301375/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8301375/
https://pubmed.ncbi.nlm.nih.gov/33325615/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3901129/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3901129/
https://www.benchchem.com/product/b15583299#xpw1-function-in-cellular-processes
https://www.benchchem.com/product/b15583299#xpw1-function-in-cellular-processes
https://www.benchchem.com/product/b15583299#xpw1-function-in-cellular-processes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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